Cas no 1804663-60-2 (5-Chloro-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid)

• Product Name: 5-Chloro-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid
• CAS No: 1804663-60-2
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4808130
• Update Time: 2025-08-05

5-Chloro-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

• Inchi： 1S/C7H3ClF2INO2/c8-2-1-12-5(6(9)10)3(4(2)11)7(13)14/h1,6H,(H,13,14)
• InChI Key： UREDNNYVGMTNRE-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

Comprehensive Overview of 5-Chloro-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS No. 1804663-60-2)

5-Chloro-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS No. 1804663-60-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogen-substituted pyridine structure, has garnered attention for its potential role in the development of novel small-molecule inhibitors and intermediates for drug synthesis. Its molecular formula, C₇H₃ClF₂INO₂, reflects the presence of chloro, difluoromethyl, and iodo functional groups, which contribute to its reactivity and versatility in organic transformations.

The growing interest in 5-Chloro-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid aligns with current trends in precision medicine and sustainable agriculture. Researchers are increasingly exploring its utility in targeted therapy development, particularly in oncology and infectious diseases, where halogenated pyridines are known to enhance binding affinity and metabolic stability. Additionally, its potential as a building block for crop protection agents has sparked discussions in agrochemical forums, addressing the demand for eco-friendly alternatives to traditional pesticides.

From a synthetic chemistry perspective, the compound's iodo and carboxylic acid moieties offer strategic sites for further functionalization, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. This adaptability has led to its inclusion in recent studies on high-throughput screening libraries, where researchers seek to optimize structure-activity relationships (SAR) for novel bioactive molecules.

Analytical data for CAS No. 1804663-60-2 reveals a melting point range of 160-165°C and a molecular weight of 333.46 g/mol, with purity typically exceeding 98% in commercial samples. These specifications are critical for researchers requiring precise stoichiometry in multi-step syntheses. The compound's stability under inert atmospheres and compatibility with common organic solvents (e.g., DMF, DMSO) further enhances its laboratory utility.

Recent patent literature highlights innovative applications of 5-Chloro-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid in kinase inhibitor development, particularly for BTK (Bruton's tyrosine kinase) and JAK (Janus kinase) targets. This aligns with the pharmaceutical industry's focus on immunomodulatory drugs for autoimmune disorders. Concurrently, its role in metal-catalyzed reactions has been explored in green chemistry initiatives, addressing the need for atom-efficient synthetic methodologies.

Quality control protocols for this compound emphasize HPLC-UV analysis and residual solvent monitoring, reflecting the stringent standards of GMP-compliant manufacturing. Suppliers often provide detailed spectroscopic data (including ¹H NMR, ¹³C NMR, and HRMS) to facilitate research reproducibility – a key concern in open science initiatives.

Environmental considerations regarding halogenated compounds have prompted studies on the biodegradation pathways of pyridine derivatives, with particular attention to microbial remediation strategies. These investigations complement the compound's structure-toxicity relationship analyses, which are increasingly relevant in early-stage drug discovery to reduce late-stage attrition rates.

In the context of supply chain resilience, the availability of CAS No. 1804663-60-2 from multiple cGMP-certified manufacturers ensures consistent access for global research programs. This is particularly valuable for academic and industrial teams working on fragment-based drug design (FBDD) or DNA-encoded library (DEL) technologies.

Future research directions may explore the compound's potential in proteolysis-targeting chimera (PROTAC) development or as a fluorine-containing bioisostere in medicinal chemistry. Its iodo substituent also presents opportunities for radio-labeling applications in molecular imaging, addressing the expanding field of theranostics.